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Compound of Interest

Compound Name: H-Leu-ile-OH

Cat. No.: B151301 Get Quote

This guide provides essential molecular information for L-leucyl-L-isoleucine, a dipeptide

composed of the essential amino acids L-leucine and L-isoleucine. The data presented is

intended for researchers, scientists, and professionals in drug development who require

precise molecular specifications.

Quantitative Data Summary
The fundamental molecular properties of L-leucyl-L-isoleucine are summarized in the table

below for quick reference and comparison.

Property Value

Molecular Formula C12H24N2O3[1][2]

Molecular Weight 244.33 g/mol [1][2]

Monoisotopic Mass 244.17869263 Da[1][2]

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of

peptides like L-leucyl-L-isoleucine typically involve mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)
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Sample Preparation: A solution of L-leucyl-L-isoleucine is prepared in a suitable solvent,

such as a mixture of water and acetonitrile with a small amount of formic acid to facilitate

ionization.

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, most commonly Electrospray Ionization (ESI). ESI is preferred as it

minimizes fragmentation of the molecule, allowing for the detection of the intact molecular

ion.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such

as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of

measuring the mass-to-charge ratio (m/z) of ions with very high accuracy.

Data Acquisition: The mass spectrum is acquired, showing a peak corresponding to the

protonated molecule [M+H]⁺. The high resolution allows for the determination of the accurate

mass of this ion.

Formula Determination: The precise monoisotopic mass obtained from the HRMS

measurement is used to calculate the most probable elemental composition. Software tools

are employed to match the experimental mass to theoretical masses of possible chemical

formulas, and based on the known composition (amino acids), the molecular formula

C12H24N2O3 is confirmed.

Molecular Weight Calculation: The molecular weight (average mass) is calculated based on

the confirmed molecular formula using the standard atomic weights of the constituent

elements.

Visualization of Molecular Composition
The logical relationship illustrating the formation of the L-leucyl-L-isoleucine dipeptide from its

constituent amino acids is depicted in the following diagram.
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Figure 1. Formation of L-leucyl-L-isoleucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Leucyl-Isoleucine | C12H24N2O3 | CID 435718 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on L-leucyl-L-isoleucine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151301#l-leucyl-l-isoleucine-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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